Cas no 39643-98-6 (Benzenamine,N,N-bis(2-chloroethyl)-2,5-dimethyl-)

Benzenamine,N,N-bis(2-chloroethyl)-2,5-dimethyl- structure
39643-98-6 structure
Product Name:Benzenamine,N,N-bis(2-chloroethyl)-2,5-dimethyl-
CAS No:39643-98-6
MF:C12H17Cl2N
MW:246.176081418991
CID:308731
PubChem ID:148310
Update Time:2025-04-19

Benzenamine,N,N-bis(2-chloroethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,N-bis(2-chloroethyl)-2,5-dimethyl-
    • N,N-bis(2-chloroethyl)-2,5-dimethylaniline
    • 39643-98-6
    • Benzenamine, N,N-bis(2-chloroethyl)-2,5-dimethyl-
    • DTXSID60192753
    • Inchi: 1S/C12H17Cl2N/c1-10-3-4-11(2)12(9-10)15(7-5-13)8-6-14/h3-4,9H,5-8H2,1-2H3
    • InChI Key: UGSCYBIRSLWJGR-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)C1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 245.07401
  • Monoisotopic Mass: 245.073805
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • XLogP3: 4

Experimental Properties

  • Density: 1.141
  • Boiling Point: 337.2°C at 760 mmHg
  • Flash Point: 157.7°C
  • Refractive Index: 1.554
  • PSA: 3.24
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